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Cyanine3 DBCO

hexafluorophosphate

Cat. No.: B13923864

Get Quote

In the realm of bioorthogonal chemistry, the specific and efficient labeling of biomolecules is

paramount for accurate biological insights. Cyanine3 (Cy3) DBCO has emerged as a prominent

tool for the fluorescent labeling of azide-modified molecules through copper-free click

chemistry. This guide provides a comprehensive comparison of Cyanine3 DBCO with

alternative labeling strategies, supported by experimental data, to assist researchers,

scientists, and drug development professionals in making informed decisions for their specific

applications.

Principle of Cyanine3 DBCO Labeling
Cyanine3 DBCO utilizes the Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC), a highly

efficient and bioorthogonal reaction. The dibenzocyclooctyne (DBCO) group is a strained

alkyne that reacts spontaneously with an azide-functionalized biomolecule to form a stable

triazole linkage. This reaction proceeds readily under physiological conditions without the need

for a cytotoxic copper catalyst, making it ideal for live-cell imaging and in vivo studies.[1][2] The

attached Cyanine3 fluorophore is a bright, orange-red fluorescent dye that allows for sensitive

detection.[3][4]
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Performance Comparison
The choice of a fluorescent labeling reagent depends on several key performance indicators.

Here, we compare Cyanine3 DBCO to other common alternatives.

Table 1: Fluorophore Properties
Feature Cyanine3 Cyanine3B Alexa Fluor 555

Excitation Max (nm) ~550-555 ~555 ~555

Emission Max (nm) ~565-570 ~570 ~565

Extinction Coefficient

(cm⁻¹M⁻¹)
~150,000 ~150,000 ~155,000[5]

Quantum Yield ~0.1[2][6]
Significantly higher

than Cy3[7][8]
Not specified

Photostability Good[4]
Significantly higher

than Cy3[7][8]

Generally higher than

Cy dyes[9]

pH Sensitivity
Insensitive (pH 4-10)

[10]
Insensitive

Insensitive (pH 4-10)

[5]

Note: Cyanine3B is an improved version of Cyanine3 with enhanced quantum yield and

photostability.[7][8]

Table 2: Click Chemistry Reaction Kinetics
The rate of the click reaction is a critical factor, especially when dealing with low concentrations

of target molecules. DBCO generally exhibits faster kinetics compared to other cyclooctynes.
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Cyclooctyne
Second-Order Rate
Constant (k₂) with Benzyl
Azide (M⁻¹s⁻¹)

Key Characteristics

DBCO ~0.6 - 1.0[11] High reactivity, widely used.

BCN ~0.06 - 0.1[11]
Smaller and less hydrophobic

than DBCO.[12]

DIFO
Not specified in retrieved

results
-

Note: Reaction rates can be influenced by the specific azide, solvent, and temperature.[11]

While DBCO reacts rapidly with aliphatic azides, BCN can show faster kinetics with aromatic

azides.[1][13]

Specificity of Cyanine3 DBCO Labeling
The high specificity of the DBCO-azide reaction is a key advantage. This bioorthogonal

reaction minimizes off-target labeling, as neither DBCO nor azide moieties are naturally present

in biological systems.[6] However, a potential for non-specific binding exists. It has been

reported that cyclooctynes, including DBCO, can react with free thiol groups of cysteine

residues in proteins.[14] It is important to note that the rate of this thiol-yne reaction is

significantly lower (approximately two orders of magnitude) than the SPAAC reaction with

azides.[14] For most applications, the azide-alkyne cycloaddition is the overwhelmingly

dominant reaction.

Experimental Protocols
Protocol 1: General Live Cell Labeling with Cyanine3
DBCO
This protocol outlines a general procedure for labeling azide-modified glycans on the surface of

live cells.

Cell Preparation:

Culture cells to the desired confluency in a suitable medium.
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Metabolically label the cells by incubating with an azide-modified sugar (e.g., Ac₄ManNAz)

for 24-48 hours to introduce azide groups onto cell surface glycans.

Gently wash the cells twice with 1X PBS or an appropriate buffer.

Labeling Reaction:

Prepare a stock solution of Cyanine3 DBCO (e.g., 1 mM in DMSO).

Dilute the Cyanine3 DBCO stock solution in a suitable buffer (e.g., PBS with 1% FBS) to

the desired final concentration (typically 5-50 µM).

Add the Cyanine3 DBCO labeling solution to the cells and incubate for 30-60 minutes at

37°C, protected from light.

Washing and Imaging:

Remove the labeling solution and wash the cells three to four times with fresh buffer to

remove unbound dye.

The cells are now ready for imaging using a fluorescence microscope with appropriate

filter sets for Cyanine3 (e.g., TRITC).

Protocol 2: In Vitro Protein Labeling
This protocol describes the labeling of a purified azide-containing protein with Cyanine3 DBCO.

Protein Preparation:

Ensure the purified, azide-modified protein is in an amine-free buffer (e.g., PBS, pH 7.4) at

a concentration of 1-5 mg/mL.

Labeling Reaction:

Prepare a stock solution of Cyanine3 DBCO (e.g., 10 mM in DMSO).

Add a 2-4 fold molar excess of Cyanine3 DBCO to the protein solution.[15]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://help.lumiprobe.com/p/16/dbco-antibody-conjugation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13923864?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Incubate the reaction for 2-12 hours at room temperature or overnight at 4°C, protected

from light.[15]

Purification:

Remove excess, unreacted Cyanine3 DBCO using a desalting column or dialysis.

Characterization:

Determine the degree of labeling (DOL) by measuring the absorbance of the conjugate at

280 nm (for protein) and ~550 nm (for Cyanine3).

Visualizing the Workflow and Chemistry
To better illustrate the processes involved, the following diagrams are provided.

Labeling Workflow

Introduce Azide into Biomolecule Incubate with Cyanine3 DBCO Wash to Remove Unbound Dye Fluorescence Imaging

Click to download full resolution via product page

Caption: Experimental workflow for labeling with Cyanine3 DBCO.

Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)

Biomolecule-N₃

Biomolecule-Triazole-Cyanine3

+

Cyanine3-DBCO
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Caption: The bioorthogonal SPAAC reaction.

Conclusion
Cyanine3 DBCO is a robust and versatile tool for fluorescently labeling azide-modified

biomolecules. Its high specificity, driven by the bioorthogonal nature of the SPAAC reaction,

and the bright fluorescence of the Cyanine3 dye make it a popular choice for a wide range of

applications. For applications demanding the highest photostability and quantum yield, the use

of Cyanine3B DBCO or spectrally similar alternatives like Alexa Fluor 555 DBCO should be

considered. Careful consideration of the reaction kinetics and potential for minor non-specific

interactions will enable researchers to optimize their labeling strategies and obtain high-quality,

reliable data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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